molecular formula C14H12BrNO B8633919 (2-Amino-3-methylphenyl)(4-bromophenyl)methanone CAS No. 71969-36-3

(2-Amino-3-methylphenyl)(4-bromophenyl)methanone

Cat. No. B8633919
CAS RN: 71969-36-3
M. Wt: 290.15 g/mol
InChI Key: RJDHAOMNCJWTTB-UHFFFAOYSA-N
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Description

“(2-Amino-3-methylphenyl)(4-bromophenyl)methanone” is a chemical compound with the molecular formula C13H10BrNO . It is also known as 2-amino-4’-bromobenzophenone .


Molecular Structure Analysis

The molecular structure of “this compound” consists of a bromophenyl group attached to a methanone group, which is further attached to an aminomethylphenyl group . The average mass of the molecule is 276.129 Da and the monoisotopic mass is 274.994568 Da .

properties

CAS RN

71969-36-3

Molecular Formula

C14H12BrNO

Molecular Weight

290.15 g/mol

IUPAC Name

(2-amino-3-methylphenyl)-(4-bromophenyl)methanone

InChI

InChI=1S/C14H12BrNO/c1-9-3-2-4-12(13(9)16)14(17)10-5-7-11(15)8-6-10/h2-8H,16H2,1H3

InChI Key

RJDHAOMNCJWTTB-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C(=O)C2=CC=C(C=C2)Br)N

Origin of Product

United States

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